Cas no 901233-32-7 (2-{2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide)

• Product Name: 2-{2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• CAS No: 901233-32-7
• MF: C₂₄H₂₃N₃O₄S
• MW: 449.522124528885
• CID: 6150736
• PubChem ID: 3245171
• Update Time: 2025-05-20

2-{2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• HMS2336H06
• MLS000091667
• 2-[[2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide
• regid4251493
• 2-{[2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-[(furan-2-yl)methyl]acetamide
• MLS000876866
• SMR000026217
• 901233-32-7
• 2-((2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-yl)thio)-N-(furan-2-ylmethyl)acetamide
• AKOS001787270
• CHEMBL1452069
• F3407-0862
• 2-{[2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-yl]thio}-N-(2-furylmethyl)acetamide
• VU0157677-6

• Inchi： 1S/C24H23N3O4S/c1-29-19-11-10-17(13-20(19)30-2)23-26-22(16-7-4-3-5-8-16)24(27-23)32-15-21(28)25-14-18-9-6-12-31-18/h3-13H,14-15H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key： ZHNMOWNSDLOTPL-UHFFFAOYSA-N
• SMILES： S(CC(NCC1=CC=CO1)=O)C1=C(C2C=CC=CC=2)NC(C2C=CC(=C(C=2)OC)OC)=N1

Computed Properties

• Exact Mass: 449.14092740g/mol
• Monoisotopic Mass: 449.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide

Introduction to Compound with CAS No. 901233-32-7 and Product Name: 2-{2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide

The compound with the CAS number 901233-32-7 and the product name 2-{2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including dimethoxyphenyl, phenyl, imidazole, and furan moieties, contributes to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The imidazole ring, a key structural feature of this compound, is well-documented for its role in various biological processes. Studies have demonstrated that imidazole derivatives exhibit a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and antiviral effects. The incorporation of a sulfanyl group further enhances the compound's potential by introducing additional interaction sites with biological targets.

The 3,4-dimethoxyphenyl moiety in the molecular structure adds another layer of complexity and functionality. This aromatic ring system is known for its ability to modulate enzyme activity and receptor binding. In particular, dimethoxyphenyl derivatives have been extensively studied for their roles in central nervous system (CNS) disorders, cardiovascular diseases, and cancer. The combination of these structural elements in the compound under discussion suggests a multifaceted pharmacological profile that warrants further investigation.

Moreover, the presence of a furan group in the molecule introduces another important functional aspect. Furan derivatives are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of bioactive compounds. The methylacetamide moiety further contributes to the compound's solubility and bioavailability, which are critical factors in drug development. These features collectively make this compound a promising candidate for further exploration in pharmaceutical research.

In the context of current research trends, this compound aligns well with the growing interest in structure-based drug design. Advanced computational methods, such as molecular docking and virtual screening, have enabled researchers to predict the interactions between small molecules and biological targets with high precision. The complex structural motifs present in this compound make it an ideal candidate for such computational studies, which can help elucidate its mechanism of action and identify potential therapeutic applications.

Additionally, the synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining regioselectivity and stereochemical integrity. Techniques such as cross-coupling reactions, nucleophilic substitutions, and cyclizations have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the synthetic prowess of the research team but also provide valuable insights into the development of similar compounds for future drug discovery efforts.

The biological evaluation of this compound has already begun, with initial studies focusing on its interaction with various enzymes and receptors. Preliminary results suggest that it exhibits promising activity against several targets relevant to human health conditions. For instance, its ability to inhibit specific enzymes involved in inflammation pathways could make it a valuable candidate for treating chronic inflammatory diseases. Furthermore, its interaction with receptors associated with pain perception may open new avenues for developing novel analgesics.

Future research directions include optimizing the synthetic route to improve yield and scalability while maintaining purity standards. Additionally, comprehensive pharmacokinetic studies will be essential to assess its absorption, distribution, metabolism, excretion (ADME) properties. These studies will provide critical data for evaluating its potential as a lead compound or an intermediate in drug development pipelines.

The broader implications of this research extend beyond individual compounds to encompass advancements in chemical biology and drug discovery methodologies. The development of innovative synthetic strategies and computational tools continues to drive progress in understanding complex biological systems and designing effective therapeutic agents. This compound serves as a testament to these advancements and underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.

In conclusion,2-{2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide (CAS No. 901233-32-7) represents a significant contribution to pharmaceutical chemistry with its unique structural features and promising biological activities. Its synthesis showcases advanced organic chemistry techniques while its potential applications highlight its relevance in modern drug discovery efforts. As research continues to unfold，this compound is poised to play a crucial role in developing novel therapeutic interventions for various health conditions.